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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxyaniline

Cat. No.: B1268162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

considerations for 2,6-Dibromo-4-methoxyaniline. Specific safety data for this compound is

limited. Therefore, this guide is based on available data for the compound and supplemented

with information from closely related substituted anilines. All laboratory work should be

conducted in accordance with institutional and regulatory safety protocols, and a thorough risk

assessment should be performed before handling this chemical.

Introduction
2,6-Dibromo-4-methoxyaniline is a substituted aniline derivative.[1] Due to the presence of

bromine atoms and a methoxy group on the aniline ring, this compound is of interest in

medicinal chemistry and organic synthesis. As with many aromatic amines, particularly

halogenated ones, it is prudent to handle 2,6-Dibromo-4-methoxyaniline with a high degree

of caution due to its potential toxicity.[2][3] This guide outlines the known properties, potential

hazards, and recommended safety procedures for handling this compound in a laboratory

setting.

Physical and Chemical Properties
Limited specific data is available for 2,6-Dibromo-4-methoxyaniline. The following table

summarizes the available information.
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Property Value Reference

CAS Number 95970-05-1 [1]

Molecular Formula C₇H₇Br₂NO [1]

Molecular Weight 280.95 g/mol [1]

Appearance Pale yellow to brown solid [1]

Melting Point 81-83 °C [1]

Boiling Point 293.6 °C at 760 mmHg [1]

Solubility

Sparingly soluble in water,

more soluble in organic

solvents.

[1]

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for 2,6-Dibromo-4-
methoxyaniline is not readily available. However, based on the data for structurally similar

compounds such as 2,6-Dibromo-4-methylaniline and other brominated anilines, the following

hazards should be anticipated.[4][5][6]

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Acute Toxicity, Dermal Category 3 or 4
Toxic or harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Signal Word: Warning or Danger

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. Harmful if inhaled.[4][5]

Skin Contact: Causes skin irritation. Toxic or harmful if absorbed through the skin.[4][6]

Repeated exposure can lead to significant health hazards through skin absorption.[6]

Eye Contact: Causes serious eye irritation.[4][5]

Ingestion: Harmful if swallowed.[4][5]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of substituted anilines, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following table outlines recommended

PPE for handling 2,6-Dibromo-4-methoxyaniline.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against dust particles

and splashes.

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene), a lab

coat, and closed-toe shoes.

Prevents skin contact and

absorption.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Necessary for operations that

may generate dust or aerosols.

Engineering Controls
All work with 2,6-Dibromo-4-methoxyaniline must be performed in a certified chemical

fume hood to minimize inhalation exposure.[7]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[7]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Wash hands

thoroughly after handling.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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Contain: Use an inert absorbent material like vermiculite or sand to contain the spill. Do not

use combustible materials.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal. Avoid generating dust.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.

First Aid Measures
Immediate action is crucial in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Disposal Considerations
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All waste containing 2,6-Dibromo-4-methoxyaniline must be treated as hazardous waste.[8] It

should be collected in a properly labeled, sealed container and disposed of through a licensed

chemical waste management facility. Under no circumstances should this chemical be

disposed of down the drain.
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Caption: A logical workflow for the safe handling of 2,6-Dibromo-4-methoxyaniline.
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Caption: Overview of potential hazards associated with 2,6-Dibromo-4-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lookchem.com/404.htm
https://pubs.acs.org/doi/abs/10.1021/acs.chas.3c00073
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.fishersci.com/store/msds?partNumber=AAA1718422&productDescription=26-DIBRMO-4-METHLANILINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399810050&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4BROMO-ANILINE-CASNO-106-40-02260-EN.aspx
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_4_Bromo_3_trifluoromethyl_aniline_Safety_Handling_and_Experimental_Protocols.pdf
https://www.benchchem.com/product/b1268162#2-6-dibromo-4-methoxyaniline-safety-and-handling
https://www.benchchem.com/product/b1268162#2-6-dibromo-4-methoxyaniline-safety-and-handling
https://www.benchchem.com/product/b1268162#2-6-dibromo-4-methoxyaniline-safety-and-handling
https://www.benchchem.com/product/b1268162#2-6-dibromo-4-methoxyaniline-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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